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Compound of Interest

Compound Name: Ofloxacin Q acid, (R)-
CAS No.: 110548-07-7
Cat. No.: B193951
Get Quote
. J

Executive Summary (BLUF)

Do not dispose of Ofloxacin Q Acid, (R)- down the drain. This compound is a halogenated
organic intermediate (containing fluorine).[1] It requires strict segregation from non-
halogenated solvents and aqueous streams.[2] The only acceptable disposal method is high-
temperature incineration at an approved hazardous waste facility to ensure the destruction of
the fluoro-carbon bonds and prevent environmental accumulation of antibiotic precursors.[1]

Chemical Identification & Risk Profile

Accurate identification is the first step in compliant disposal. Ensure your waste tags match
these specifications to prevent rejection by waste haulers.
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Parameter

Specification

Chemical Name

Ofloxacin Q Acid, (R)-

(3R)-9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-

IUPAC Name 7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-
carboxylic acid
110548-07-7 (Specific to R-enantiomer) /
CAS Number

82419-35-0 (Racemic)

Molecular Formula

C13HoF2NOa

Chemical Class

Halogenated Heterocyclic Carboxylic Acid

Key Hazards

Skin/Eye lIrritant (H315, H319); Environmental

Hazard (Antibiotic Resistance Potential)

RCRA Status (USA)

Non-listed, but treated as Hazardous Waste due

to halogen content and biological activity.[1][3]

[4]115]

Waste Segregation Strategy

The presence of the difluoro- moiety dictates the disposal path.[1] Mixing this with non-

halogenated solvents (like acetone or ethanol) significantly increases disposal costs and

complicates incineration.

Segregation Logic

o Stream A (CORRECT): Halogenated Organic Waste.

o Compatible with: Dichloromethane (DCM), Chloroform, Fluorinated byproducts.

e Stream B (INCORRECT): Non-Halogenated Organics.[6]

o Avoid mixing with: Methanol, Acetonitrile, Acetone (unless unavoidable during HPLC).

o Stream C (CRITICAL FAIL): Aqueous/Drain Disposal.
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o Strictly Prohibited: Releases fluoroquinolone precursors into the water table, driving
antimicrobial resistance (AMR).

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Powder or Filter Cake)

Applicable for: Expired raw material, spill cleanup residues, or failed synthesis solids.

» Containment: Transfer the solid substance into a wide-mouth high-density polyethylene
(HDPE) jar.

o Labeling: Affix a hazardous waste tag immediately.[7]
o Primary Constituent:[6][7][8][9][10] Ofloxacin Q Acid, (R)-[1][3][4][10]
o Hazard Checkbox: "Toxic" and "Irritant.”
o Note: Clearly mark "CONTAINS FLUORINE."

» Secondary Containment: Place the HDPE jar inside a clear, sealable secondary bag (e.g., 4-
mil poly bag) to prevent surface contamination of the outer container.

» Disposal: Move to the Solid Hazardous Waste drum destined for Incineration.

Scenario B: Liquid Waste (Mother Liquor or HPLC Effluent)

Applicable for: Reaction solvents or purification fractions.

e pH Check: Ensure the solution is not highly reactive. If the process involved strong bases
(NaOH) or acids, neutralize to pH 5-9 before adding to the waste carboy to prevent
exothermic reactions in the drum.

» Selection of Carboy: Use the Halogenated Waste carboy (often designated by a specific
color, e.g., yellow tag or green container, depending on facility SOP).

o Why? Even if the solvent is 90% Ethanol, the dissolved Ofloxacin Q acid classifies the
entire mixture as halogenated waste.
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e Log Entry: Record the volume and concentration on the waste log. Explicitly list
"Fluoroquinolone intermediate” to alert the disposal facility of bioactive content.

Spill Response Procedure

Pre-requisite: Wear Nitrile gloves, safety goggles, and a lab coat.[11] Use a P95/N95 respirator
if handling fine powder.

 |solate: Evacuate the immediate area if the spill is large (>100g) and airborne dust is visible.
e Dry Clean-Up (Preferred):

o Do NOT wet the powder (this spreads the contamination).

o Cover the spill with a dry absorbent pad or scoop carefully into a waste jar.
o Wet Clean-Up (Residue):

o Wipe the surface with a soap/water solution.

o Crucial: All wipes and gloves used in cleanup must go into the Solid Hazardous Waste bin,
not the regular trash.

Technical Rationale & Ecological Impact

As researchers, we must understand the causality behind these protocols.

o Thermal Destruction: The Carbon-Fluorine (C-F) bond is one of the strongest in organic
chemistry.[1] Standard wastewater treatment cannot break this bond. Only high-temperature
incineration (>1100°C) guarantees mineralization into HF (which is then scrubbed) and COz,
preventing the compound from persisting in the environment [1].

* AMR Prevention: Ofloxacin Q acid is a structural precursor to Ofloxacin and Levofloxacin.
Releasing it into the environment can exert selective pressure on bacterial populations,
contributing to the global crisis of Antimicrobial Resistance (AMR) [2].

Decision Workflow (Visualization)

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://pubchem.ncbi.nlm.nih.gov/compound/Ofloxacin-Q-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generated:
Ofloxacin Q Acid, (R)-

Physical State?

Solid / Powder Liquid / Solution

*._NEVER

Is solvent Halogenated?

(DCM, Chloroform) Drain / Sink

Pack in HDPE Jar
Double Bag

PROHIBITED
(AMR Risk)

No (Ethanol, Water)

Contamination Rule:
Trace Halogen makes
ENTIRE mix Halogenated

Stream: Halogenated Organic Waste

Method: High-Temp Incineration

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b193951/docs?utm_src=pdf-body-img#operational-guide-disposal-procedures-for-ofloxacin-q-acid-r
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Figure 1: Decision tree for the segregation and disposal of Ofloxacin Q Acid wastes. Note that
liquid mixtures are defaulted to "Halogenated" streams due to the solute's properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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